1'-(5,7-Dioxo-6-phenyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-2-yl)-1,4'-bipiperidine-4'-carboxamide

• IUPAC Name: 1-(5,7-dioxo-6-phenyl-8H-pyrimido[4,5-d]pyrimidin-2-yl)-4-piperidin-1-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C23H27N7O3/c24-20(32)23(29-11-5-2-6-12-29)9-13-28(14-10-23)21-25-15-17-18(26-21)27-22(33)30(19(17)31)16-7-3-1-4-8-16/h1,3-4,7-8,15H,2,5-6,9-14H2,(H2,24,32)(H,25,26,27,33)
• InChI Key: BBJXASIPITVTFL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2(CCN(CC2)C3=NC=C4C(=N3)NC(=O)N(C4=O)C5=CC=CC=C5)C(=O)N
• Molecular Formula: C23H27N7O3
• Molecular Weight: 449.5 g/mol

Description

1'-(5,7-Dioxo-6-phenyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-2-yl)-1,4'-bipiperidine-4'-carboxamide is a useful research compound. Its molecular formula is C23H27N7O3 and its molecular weight is 449.515. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase agents, indicating the interest in pyrimidine derivatives for therapeutic applications. These compounds show cytotoxic activities against certain cancer cell lines, demonstrating the potential for drug discovery and development efforts focused on novel anticancer agents (Rahmouni et al., 2016).

Medicinal Chemistry Developments

Research has also focused on the development of novel compounds derived from pyrimidine for their anti-inflammatory and analgesic properties. Such studies are crucial for identifying new therapeutic agents with potential applications in treating inflammatory diseases and pain management (Abu‐Hashem et al., 2020).

Optimization of Enzyme Inhibitors

Phenyl-substituted benzimidazole carboxamide derivatives have been optimized for their potency as poly(ADP-ribose) polymerase (PARP) inhibitors, showcasing the application of pyrimidine derivatives in developing treatments for cancer through enzyme inhibition strategies (Penning et al., 2010).

Supramolecular Chemistry

Pyrimidine derivatives have been investigated for their ability to form novel crown-containing hydrogen-bonded supramolecular assemblies. This research highlights the use of pyrimidine compounds in materials science and supramolecular chemistry, potentially leading to the development of new materials with unique properties (Fonari et al., 2004).

Antimicrobial Applications

Synthesis of new pyrazole and pyrazolopyrimidine derivatives has been explored for their antibacterial activities, indicating the role of pyrimidine derivatives in developing new antimicrobial agents to combat resistant bacterial strains (Rahmouni et al., 2014).